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Compound of Interest

Compound Name: 3-Hydroxy-4-iodobenzaldehyde

Cat. No.: B145161

An In-depth Technical Guide to 3-Hydroxy-4-iodobenzaldehyde and its Isomer

This technical guide provides a comprehensive overview of 3-Hydroxy-4-iodobenzaldehyde,
including its chemical identity, properties, synthesis, and applications. It is intended for
researchers, scientists, and professionals in drug development and materials science. This
guide also addresses its common isomer, 4-Hydroxy-3-iodobenzaldehyde, to prevent potential
confusion.

Chemical Identity and Synonyms

The nomenclature of substituted benzaldehydes can be ambiguous. It is crucial to distinguish
between the two isomers: 3-Hydroxy-4-iodobenzaldehyde and 4-Hydroxy-3-
iodobenzaldehyde.

1.1. 3-Hydroxy-4-iodobenzaldehyde

The IUPAC name for this compound is 3-hydroxy-4-iodobenzaldehyde[1]. It is a
benzaldehyde derivative where the hydroxyl and iodo functional groups are located at the 3rd
and 4th positions of the benzene ring, respectively, relative to the aldehyde group.

Synonyms for 3-Hydroxy-4-iodobenzaldehyde include:
e 5-Formyl-2-iodophenol[1][2]

e Benzaldehyde, 3-hydroxy-4-iodo-[1]
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1.2. 4-Hydroxy-3-iodobenzaldehyde

The IUPAC name for this isomer is 4-hydroxy-3-iodobenzaldehyde[3]. In this configuration, the

hydroxyl group is at the 4th position and the iodo group is at the 3rd position.

Synonyms for 4-Hydroxy-3-iodobenzaldehyde include:
o 3-lodo-4-hydroxybenzaldehyde[4]
e 4-Hydro-3-iodobenzaldehyde[4]

o 4-Formyl-2-iodophenol[4]

Physicochemical Properties

The following tables summarize the key physicochemical properties and identifiers for both

isomers.

Table 1: Chemical Identifiers

. 3-Hydroxy-4- 4-Hydroxy-3-

Identifier ] .
iodobenzaldehyde iodobenzaldehyde

CAS Number 135242-71-6[1][2][5] 60032-63-5[3][4]
PubChem CID 2775270[1][5] 968881[3]
Molecular Formula C7HsIO2[1][2][5] C7Hsl02[3][4]
Molecular Weight 248.02 g/mol [1][2] 248.02 g/mol [3][4]
MDL Number MFCDO00114697[5][6] MFCD00016983

Table 2: Physical and Chemical Properties
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3-Hydroxy-4- 4-Hydroxy-3-
Property . .
iodobenzaldehyde iodobenzaldehyde
Yellow to brown crystalline -
Appearance Not specified
powder[5][7]
Melting Point Not specified 113 °C
Boiling Point Not specified 257.8 °C
IHLOHISMHMTTAA- KNQVIRRXVOTGGT-
InChlKey
UHFFFAOYSA-N[1] UHFFFAOYSA-NJ[3]
SMILES C1=CC(=C(C=C1C=0)I)O C1=CC(=C(C=C1C=0)I)OI3]

Applications and Biological Significance

3-Hydroxy-4-iodobenzaldehyde and its isomer are versatile organic compounds that serve as
important intermediates in various fields.

3-Hydroxy-4-iodobenzaldehyde is utilized in:

o Pharmaceutical Synthesis: It is a key intermediate in the creation of various pharmaceutical
agents, particularly those aimed at treating cancer and inflammatory diseases.[5]

e Dye and Pigment Production: The iodine substituent enhances its reactivity and imparts
distinct color properties, making it valuable in the textile and coatings industries.[5][7]

o Organic Electronics: It finds use in developing organic electronic materials like organic light-
emitting diodes (OLEDSs) due to its unique electronic characteristics.[5]

e Analytical Chemistry: The compound is employed in methods for detecting and quantifying
specific biomolecules.[5]

o Agrochemicals: It serves as an intermediate in the synthesis of herbicides and plant growth
regulators.[8]

4-Hydroxy-3-iodobenzaldehyde has been shown to possess biological activities, including the
production of hypoiodous acid. It may also play a role in inhibiting the synthesis of the
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antitumor drug daunorubicin, as suggested by molecular modeling studies indicating its binding
to ATP synthase.

Experimental Protocols: Synthesis

Detailed methodologies for the synthesis of 4-Hydroxy-3-iodobenzaldehyde are provided
below.

4.1. Synthesis of 4-Hydroxy-3-iodobenzaldehyde from 4-Hydroxybenzaldehyde
This protocol describes the direct iodination of 4-hydroxybenzaldehyde.
e Materials:

o 4-hydroxybenzaldehyde (2.0 g, 16.39 mmol)

o

N-iodosuccinimide (4.5 g, 19.67 mmol)

[¢]

Acetic acid (30 mL)

[e]

Water (100 mL)

o

Ethyl acetate (50 mL)

o

Anhydrous sodium sulfate

e Procedure:

[¢]

To a stirred solution of 4-hydroxybenzaldehyde in acetic acid, add N-iodosuccinimide.[9]

o

Stir the reaction mixture at room temperature for 16 hours.[9]

Filter the mixture.

o

[¢]

Pour the filtrate into water and add ethyl acetate.[9]

[e]

Separate the aqueous phase and extract it three times with ethyl acetate.[9]
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o Combine the organic phases, wash twice with water, and dry over anhydrous sodium
sulfate.[9]

o Filter and concentrate the solution in vacuo to yield the product as a white solid (yield:
50%).[9]

4.2. Synthesis of 4-Hydroxy-3-iodobenzaldehyde from 3-lodo-4-methoxybenzaldehyde
This method involves the demethylation of a methoxy-substituted precursor.
o Materials:
o 3-iodo-4-methoxybenzaldehyde (approx. 1 g)
o Anhydrous dichloromethane (100 mL)
o Boron tribromide (0.405 mL)
o Water (approx. 40 mL)
o Ethyl acetate (100 mL portions)
o Brine (100 mL)
o Anhydrous magnesium sulfate
e Procedure:
o Add 3-iodo-4-methoxybenzaldehyde to anhydrous dichloromethane and stir at 0°C.[9]
o Add boron tribromide dropwise to the solution.[9]
o Allow the solution to warm to room temperature over 24 hours.[9]
o Quench the reaction by adding water.[9]
o Separate the organic and aqueous layers.[9]

o Extract the aqueous layer twice with ethyl acetate.[9]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-iodo-4-hydroxybenzaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Combine all organic layers, wash with water and then with brine.[9]

o Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate
under vacuum to obtain the purified product (yield: approx. 46%).[9]

Visualizations

The following diagrams illustrate the synthesis workflow and the logical relationships of the
applications of these compounds.
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Caption: Workflow for the synthesis of 4-Hydroxy-3-iodobenzaldehyde.
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Caption: Applications of 3-Hydroxy-4-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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